Cas no 2227747-63-7 ((2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2227747-63-7
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6484648
• PubChem ID: 165616992
• Update Time: 2025-05-20

(2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine
• 2227747-63-7
• EN300-1801683

• Inchi： 1S/C9H17N3O/c1-6(10)5-8-7(2)11-12(3)9(8)13-4/h6H,5,10H2,1-4H3/t6-/m1/s1
• InChI Key： ACTWLZAFQIQECQ-ZCFIWIBFSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C[C@@H](C)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1Ų

Additional information on (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine

Comprehensive Overview of (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine (CAS No. 2227747-63-7)

(2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine (CAS No. 2227747-63-7) is a specialized chiral amine derivative with a unique pyrazole backbone. This compound has garnered significant attention in pharmaceutical research due to its potential as a building block for bioactive molecules. The 5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl moiety provides distinct electronic and steric properties, making it valuable for drug discovery applications targeting neurological and metabolic disorders.

The molecular structure of (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine features a stereogenic center at the propan-2-amine group, which is crucial for its biological activity. Researchers are particularly interested in how the chiral configuration influences receptor binding affinity, especially in the context of GPCR-targeted therapeutics – a hot topic in current drug development. The compound's methoxy group at the 5-position enhances its metabolic stability, addressing a common challenge in pharmacokinetic optimization.

Recent studies suggest potential applications of CAS 2227747-63-7 in developing novel central nervous system (CNS) agents, aligning with growing interest in neurological therapeutics. The 1,3-dimethylpyrazole core shows promise for modulating neurotransmitter systems, particularly in conditions like Parkinson's disease and depression. This connection to neurodegenerative research makes the compound relevant to current healthcare discussions about aging populations and mental health.

From a synthetic chemistry perspective, (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine serves as an important intermediate for asymmetric synthesis. Its preparation typically involves chiral resolution techniques or enantioselective catalysis, topics frequently searched by medicinal chemists. The compound's stability under various conditions makes it suitable for diverse pharmaceutical formulation approaches, another area of high interest in drug development circles.

The market for chiral amine derivatives like CAS 2227747-63-7 has expanded significantly, driven by demand for more selective and safer medications. Pharmaceutical companies are actively investigating such compounds for their potential in precision medicine applications. The methoxy and dimethyl substitution pattern on the pyrazole ring offers unique opportunities for structure-activity relationship studies, particularly in optimizing drug-like properties.

Analytical characterization of (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine typically employs advanced techniques like chiral HPLC and NMR spectroscopy. These methods are crucial for ensuring the compound's enantiomeric purity, a critical quality attribute for pharmaceutical intermediates. The growing emphasis on quality by design (QbD) in drug development has increased interest in robust analytical methods for compounds like this.

Environmental and safety profiles of CAS 2227747-63-7 are important considerations for industrial applications. While not classified as hazardous, proper handling procedures should be followed, consistent with green chemistry principles that dominate current pharmaceutical manufacturing discussions. The compound's potential for biodegradation and eco-friendly synthesis routes are active areas of investigation.

Future research directions for (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine may explore its utility in proteolysis targeting chimera (PROTAC) development, a cutting-edge area in drug discovery. The compound's structural features could make it valuable for designing targeted protein degraders, addressing the current challenge of "undruggable" targets in oncology and other therapeutic areas.

For researchers working with CAS 2227747-63-7, proper storage conditions (typically cool and dry environments) are recommended to maintain stability. The compound's physicochemical properties, including solubility and melting point, are important parameters frequently searched by scientists evaluating its potential applications in their work.

The intellectual property landscape surrounding (2R)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-amine is evolving, with several patents covering its synthesis methods and potential therapeutic applications. This reflects the compound's growing importance in medicinal chemistry and the competitive nature of pharmaceutical innovation today.